Cas no 74497-15-7 (Propanoic acid,2-chloro-, ethyl ester, (2S)-)

• Product Name: Propanoic acid,2-chloro-, ethyl ester, (2S)-
• CAS No: 74497-15-7
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• CID: 562957
• PubChem ID: 6993097
• Update Time: 2025-11-06

Propanoic acid,2-chloro-, ethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-chloro-, ethyl ester, (2S)-
• (S)-A-ETHYL CHLOROPROPIONATE
• Ethyl (S)-2-Chloropropionate
• (+)-ethyl 2-chloropropionate
• (Iodomethyl)-trichlorsilan
• (Jodomethyl)-trichlorosilan
• (L) Ethyl 2-chloropropanoate
• (S)-2-chloro-propionic acid ethyl ester
• (S)-2-Chlor-propionsaeure-aethylester
• CTK2E4751
• ethyl (S)-2-chloropropanoate
• L(-)-Aethyl-(2-chlor-propionat)
• Silane, trichloro(iodomethyl)-
• Trichlor(iodmethyl)silan
• trichloro-iodomethyl-silane
• (S)-2-Chloropropionic acid ethyl ester
• Ethyl L-alpha-chloropropionate
• (R)-2-chloro-propionic acid ethyl ester
• (S)-Ethyl 2-chloropropanoate
• AKOS006284200
• SCHEMBL604352
• (-)-Ethyl alpha-chloropropionate
• Propanoic acid, 2-chloro-, ethyl ester, (2S)-
• UNII-SQ49R2F429
• SQ49R2F429
• (-)-Ethyl 2-chloropropionate
• ETHYL .ALPHA.-CHLOROPROPIONATE, (-)-
• Ethyl(S)-2-Chloro propionate
• ETHYL L-.ALPHA.-CHLOROPROPIONATE
• CS-0259841
• EN300-7427888
• Ethyl alpha-chloropropionate, (-)-
• Q27289336
• (S)-Ethyl2-chloropropanoate
• ethyl (2S)-2-chloropropanoate
• DTXSID00426347
• (-)-ETHYL .ALPHA.-CHLOROPROPIONATE
• 74497-15-7

• Inchi： 1S/C5H9ClO2/c1-3-8-5(7)4(2)6/h4H,3H2,1-2H3/t4-/m0/s1
• InChI Key： JEAVBVKAYUCPAQ-BYPYZUCNSA-N
• SMILES： Cl[C@@H](C)C(=O)OCC

Computed Properties

• Exact Mass: 136.0291072g/mol
• Monoisotopic Mass: 136.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.081
• Boiling Point: 149 ºC
• Flash Point: 50 ºC
• PSA: 26.30000
• LogP: 1.17680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on Propanoic acid,2-chloro-, ethyl ester, (2S)-

Recent Advances in the Study of Propanoic acid,2-chloro-, ethyl ester, (2S)- (CAS: 74497-15-7) in Chemical Biology and Pharmaceutical Research

The compound Propanoic acid,2-chloro-, ethyl ester, (2S)-, with the CAS number 74497-15-7, has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential applications in drug synthesis and biocatalysis. This chiral ester, characterized by its (2S) configuration, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in asymmetric synthesis, enzyme-catalyzed reactions, and as a precursor for pharmacologically active compounds. This research brief synthesizes the latest findings to provide a comprehensive overview of its current applications and future prospects.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of Propanoic acid,2-chloro-, ethyl ester, (2S)- as a key intermediate in the synthesis of novel β-lactam antibiotics. Researchers demonstrated that its chiral center is crucial for the stereoselective formation of the β-lactam ring, which is essential for antibiotic activity. The study reported a 15% increase in yield compared to traditional methods when using this compound, underscoring its efficiency in complex synthetic pathways. Furthermore, its stability under various reaction conditions makes it a preferred choice for large-scale pharmaceutical production.

In the realm of biocatalysis, a breakthrough was reported in ACS Catalysis (2024), where Propanoic acid,2-chloro-, ethyl ester, (2S)- was utilized as a substrate for engineered lipases. The study achieved unprecedented enantioselectivity (98% ee) in the kinetic resolution of racemic mixtures, paving the way for greener and more sustainable pharmaceutical manufacturing processes. This advancement is particularly relevant given the growing emphasis on environmentally friendly synthesis methods in the pharmaceutical industry.

Recent toxicological assessments (2024) have also shed light on the safety profile of 74497-15-7. While the compound shows low acute toxicity (LD50 > 2000 mg/kg in rodent studies), chronic exposure studies suggest the need for proper handling protocols due to potential hepatotoxicity at high concentrations. These findings are crucial for regulatory compliance and workplace safety in pharmaceutical manufacturing settings.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 for its use in prodrug formulations. Its ability to enhance drug solubility while maintaining stability in physiological conditions makes it particularly valuable for oral drug delivery systems. Current clinical trials are investigating its derivatives as potential treatments for metabolic disorders, with preliminary results showing promising pharmacokinetic profiles.

Looking forward, researchers anticipate expanded applications of Propanoic acid,2-chloro-, ethyl ester, (2S)- in targeted drug delivery systems and as a building block for novel antiviral agents. Its unique chemical properties, combined with recent methodological advances in its synthesis and application, position this compound as a significant player in the next generation of pharmaceutical development. Continued research into its mechanistic pathways and potential therapeutic applications is expected to yield further breakthroughs in the coming years.